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Compound of Interest

Compound Name: Fos-choline-14

Cat. No.: B15146392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fos-choline-14, also known as n-tetradecylphosphocholine, is a zwitterionic detergent widely

employed in the solubilization, stabilization, and purification of membrane proteins for structural

and functional studies.[1][2][3] Its structural similarity to phosphatidylcholine, a major

component of eukaryotic cell membranes, makes it an effective tool for mimicking the native

lipid bilayer environment.[4] This technical guide provides a comprehensive overview of the

aqueous solubility and stability of Fos-choline-14, presenting available data, outlining

experimental protocols, and discussing potential degradation pathways.

Physicochemical Properties
Fos-choline-14 is characterized by a hydrophilic phosphocholine headgroup and a

hydrophobic 14-carbon alkyl chain. This amphipathic nature enables it to form micelles in

aqueous solutions above its critical micelle concentration (CMC), which is a crucial parameter

for its function in membrane protein research.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15146392?utm_src=pdf-interest
https://www.benchchem.com/product/b15146392?utm_src=pdf-body
https://www.researchgate.net/publication/334522331_High-throughput_stability_screening_for_detergent-solubilized_membrane_proteins
https://pubmed.ncbi.nlm.nih.gov/3355850/
https://cube-biotech.com/products/membrane-protein-stabilization/ultrapure-detergents/lipid-like-detergents/n-tetradecyl-phosphocholine-fos-choline-14/16029
https://pubmed.ncbi.nlm.nih.gov/2793844/
https://www.benchchem.com/product/b15146392?utm_src=pdf-body
https://www.benchchem.com/product/b15146392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15146392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C19H42NO4P [5]

Molecular Weight 379.5 g/mol [1][5]

CAS Number 77733-28-9 [5]

Classification Zwitterionic Detergent [1]

Appearance White crystalline powder [2]

Purity ≥ 99% by HPLC analysis [5]

Critical Micelle Concentration

(CMC) in H2O
~0.12 mM (0.0046%) [1][2]

Aqueous Solubility
Fos-choline-14 exhibits significant solubility in aqueous solutions, a key attribute for its

application in biochemical assays. The available data on its solubility in various aqueous media

are summarized below.

Solvent System Temperature Solubility References

Water 0-5°C ≥ 20% (w/v) [5]

PBS (pH 7.2) Not Specified 25 mg/mL [1]

DMF Not Specified 15 mg/mL [1]

DMSO Not Specified 15 mg/mL [1]

Ethanol Not Specified 15 mg/mL [1]

Note: The solubility in organic solvents is provided for comparative purposes.

The high aqueous solubility of Fos-choline-14 allows for the preparation of concentrated stock

solutions, which can then be diluted to the desired working concentrations for membrane

protein extraction and purification.
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Stability in Aqueous Solutions
While specific kinetic data on the degradation of Fos-choline-14 in aqueous solutions is not

readily available in the public domain, general stability information can be inferred from

manufacturer recommendations and studies on related compounds. The recommended

storage condition for Fos-choline-14 is at -20°C in an aliquoted format to minimize freeze-thaw

cycles.[5]

Potential Degradation Pathways
Based on the chemical structure of n-alkyl phosphocholines, the primary potential degradation

pathway in aqueous solution is hydrolysis of the phosphate ester bond. This reaction would be

influenced by both pH and temperature.
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Caption: Potential hydrolytic degradation of Fos-choline-14.

Enzymatic degradation is another plausible pathway, particularly by phospholipases that can

cleave the phosphocholine headgroup. For instance, studies have shown the hydrolysis of

phosphatidylcholine by phospholipase D.[6] While Fos-choline-14 is not a phospholipid, its

structural similarity suggests potential susceptibility to certain lipolytic enzymes.

It is important to note that some studies have indicated that fos-choline detergents can lead to

the destabilization and unfolding of certain membrane proteins, which is a separate

consideration from the chemical stability of the detergent molecule itself.[7]

Experimental Protocols
Protocol for Determining Aqueous Solubility
A standard method for determining the solubility of a detergent like Fos-choline-14 is the

equilibrium solubility method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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